Cas no 2228204-18-8 (2-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine)

• Product Name: 2-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine
• CAS No: 2228204-18-8
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 6062839
• PubChem ID: 165753532
• Update Time: 2025-10-28

2-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine
• 2228204-18-8
• EN300-1775701

• Inchi： 1S/C11H14N2O4/c1-7(6-12)8-4-9(13(14)15)11(17-3)10(5-8)16-2/h4-5H,1,6,12H2,2-3H3
• InChI Key： CMYGJTWNDGPJSK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=C)CN)=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.3Ų

Additional information on 2-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine

Comprehensive Overview of 2-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine (CAS No. 2228204-18-8)

The compound 2-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine (CAS No. 2228204-18-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a nitrophenyl core and a prop-2-en-1-amine side chain, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and signaling modulators.

In recent years, the demand for nitroaromatic compounds like 2-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine has surged due to their versatility in organic synthesis. This compound is often discussed in the context of green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce such derivatives. Its methoxy and nitro functional groups contribute to its reactivity, enabling diverse chemical transformations that are critical for creating bioactive molecules.

One of the most frequently asked questions about CAS No. 2228204-18-8 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory applications. Additionally, its stability at room temperature makes it a practical choice for long-term storage and transportation, aligning with industry needs for reliable chemical reagents.

The pharmacological potential of 2-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine is another hot topic among researchers. Preliminary studies suggest its role as a precursor for neuroprotective agents and anti-inflammatory compounds. These findings have sparked interest in its mechanism of action, particularly its interaction with cellular redox pathways. As the scientific community delves deeper into its properties, this compound could emerge as a key player in addressing unmet medical needs.

From an industrial perspective, the synthesis of CAS No. 2228204-18-8 involves multi-step reactions that highlight the importance of catalytic efficiency and yield optimization. Innovations in catalysis, such as the use of palladium-based catalysts, have improved the scalability of its production. This progress aligns with the growing emphasis on cost-effective and high-purity chemical manufacturing, which is crucial for meeting global demand.

Environmental and safety considerations are also paramount when working with 2-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine. While it is not classified as hazardous, proper handling protocols are essential to minimize risks. Researchers are encouraged to adhere to Good Laboratory Practices (GLP) and utilize personal protective equipment (PPE) to ensure safe experimentation. These practices are particularly relevant in light of increasing regulatory scrutiny on chemical safety.

In conclusion, 2-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine (CAS No. 2228204-18-8) represents a fascinating area of study with broad implications for chemistry and medicine. Its structural complexity, combined with its potential applications, makes it a subject of ongoing research and innovation. As scientific advancements continue, this compound is poised to play a pivotal role in the development of next-generation therapeutics and materials.